3-(3-Bromo-5-fluorophenyl)-2-(4-chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrole

• Molecular Formula: C21H20BrClFNO2S
• Molecular Weight: 484.8 g/mol
• IUPAC Name: 3-(3-bromo-5-fluorophenyl)-2-(4-chlorophenyl)-5-methyl-4-methylsulfonyl-1-propan-2-ylpyrrole
• InChI: InChI=1S/C21H20BrClFNO2S/c1-12(2)25-13(3)21(28(4,26)27)19(15-9-16(22)11-18(24)10-15)20(25)14-5-7-17(23)8-6-14/h5-12H,1-4H3
• InChI Key: HIWNWXMFKRLOMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1C(C)C)C2=CC=C(C=C2)Cl)C3=CC(=CC(=C3)Br)F)S(=O)(=O)C

Description

This compound is a polysubstituted pyrrole derivative featuring a bromo-fluoro-phenyl group at position 3, a 4-chlorophenyl group at position 2, and a methylsulfonyl moiety at position 4. Additional substituents include an isopropyl group at position 1 and a methyl group at position 5. The methylsulfonyl group is a strong electron-withdrawing substituent, which may enhance metabolic stability and influence electronic distribution within the pyrrole core . The halogenated aryl groups (Br, F, Cl) are typical in medicinal chemistry for improving lipophilicity and target binding affinity.

Comparison with Similar Compounds

Target Compound vs. 4-(4-(3-(2-(4-Chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrol-3-yl)-5-fluorophenyl)piperazin-1-yl)aniline ()

Property	Target Compound	Compound
Molecular Formula	C₂₁H₁₉BrClFNO₂S	C₃₁H₃₄ClFN₄O₂S
Molar Mass (g/mol)	488.81	581.14
Key Substituents	3-Bromo-5-fluorophenyl, 4-chlorophenyl, methylsulfonyl	Additional piperazine-aniline group
Structural Implications	Compact, lipophilic core suitable for small-molecule targets	Extended structure may enhance binding to larger pockets (e.g., kinases or GPCRs)
Potential Applications	Fragment-based drug discovery, enzyme inhibitors	Likely optimized for high-affinity receptor interactions

However, the target compound’s simpler structure may offer better bioavailability due to reduced steric hindrance.

Pyrazole Derivatives

Example Compounds :

• 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ()
• 4-Bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one ()

Property	Target Pyrrole	Pyrazole ()
Core Heterocycle	Pyrrole (1 nitrogen)	Pyrazole (2 adjacent nitrogens)
Halogenation	Br, F, Cl on aryl groups	Br, Cl on aryl groups
Functional Groups	Methylsulfonyl, isopropyl	Trifluoromethyl, carbaldehyde ()
Bioactivity Clues	Methylsulfonyl may enhance stability	Trifluoromethyl improves metabolic resistance

Pyrazoles’ dual nitrogen atoms enable stronger hydrogen bonding compared to pyrroles, which could explain their prevalence in agrochemicals () . The target compound’s methylsulfonyl group, however, offers a unique electronic profile for charge-based interactions.

Other Heterocyclic Compounds

Example Compounds :

• 5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3-fluoro-4-methylbenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one ()
• 2-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-3-(Methylsulfonyl)acrylonitrile ()

Property	Target Pyrrole	Pyrrol-2-one ()	Acrylonitrile ()
Core Structure	Pyrrole	Pyrrol-2-one	Acrylonitrile backbone
Key Features	Methylsulfonyl, halogens	Imidazolylpropyl, multiple hydroxyl groups	Methylsulfonyl, chlorophenyl
Crystal Packing	Not reported	Likely complex H-bonding (imidazole)	Inverted dimers via C–H···O interactions
Applications	Unreported, inferred stability	Potential antifungal/antibacterial (imidazole)	Photovoltaic materials (conjugated system)

’s acrylonitrile derivative demonstrates how methylsulfonyl groups contribute to planar molecular arrangements, which could aid crystallinity in the target compound . The absence of crystal data for the target compound highlights a research gap.

Research Findings and Gaps

• Synthetic Challenges: No synthesis details are provided, but analogous compounds (e.g., ) likely employ cross-coupling or sulfonation steps.
• Pharmacological Data : Urgently needed; comparable pyrazoles () show IR/NMR data for purity validation, suggesting similar analytical workflows could apply .